Cas no 1955540-11-0 (4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde)

• Product Name: 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde
• CAS No: 1955540-11-0
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• MDL: MFCD30181127
• CID: 4631474
• PubChem ID: 122164163
• Update Time: 2025-10-29

4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methoxy-1,2-thiazole-5-carbaldehyde
• 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde

• MDL： MFCD30181127
• Inchi： 1S/C5H4BrNO2S/c1-9-5-4(6)3(2-8)10-7-5/h2H,1H3
• InChI Key： MCMOUHUYEOHIOJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)SN=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4

Additional information on 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde

Comprehensive Overview of 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde (CAS No. 1955540-11-0)

4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde (CAS No. 1955540-11-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 4-position and a methoxy group at the 3-position, along with a reactive carbaldehyde functional group. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and crop protection chemicals.

In recent years, the demand for 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde has surged due to its role in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Additionally, its electrophilic properties make it a candidate for click chemistry applications, aligning with the growing trend of modular synthesis in modern laboratories. The compound's CAS No. 1955540-11-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde offers versatility. Its aldehyde group enables condensation reactions with amines to form Schiff bases, while the bromo substituent facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal for constructing complex molecular architectures, a topic widely discussed in organic chemistry forums and patent literature. Notably, the compound's stability under ambient conditions enhances its practicality for industrial-scale applications.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1955540-11-0. With the rise of green chemistry principles, scientists are investigating solvent-free or catalytic methods to derivatize this thiazole aldehyde. Such approaches address the sustainability concerns frequently raised in ACS Green Chemistry Institute publications. Moreover, the compound's low ecotoxicity profile, as indicated by preliminary QSAR modeling, positions it favorably compared to traditional halogenated intermediates.

The analytical characterization of 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde typically involves NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC purity assays. These techniques are routinely highlighted in method development webinars, catering to quality control professionals. Recent PubMed entries suggest its utility in proteomics research, where it serves as a linker for bioconjugation strategies—a hot topic in biopharmaceutical circles.

Market trends indicate that suppliers of CAS 1955540-11-0 are expanding their GMP-compliant production capabilities to meet the needs of contract research organizations (CROs). This aligns with search engine data showing increased queries for "high-purity thiazole aldehydes" and "custom synthesis of brominated heterocycles." The compound's cost-effectiveness compared to analogous iodo derivatives further drives its adoption in medicinal chemistry pipelines.

In conclusion, 4-Bromo-3-methoxy-1,2-thiazole-5-carbaldehyde (CAS No. 1955540-11-0) exemplifies the convergence of synthetic utility and biochemical relevance. Its multifaceted applications—from catalyst design to biomarker discovery—ensure its continued prominence in peer-reviewed journals and industry whitepapers. As structure-activity relationship (SAR) studies evolve, this compound is poised to remain a cornerstone in rational drug design methodologies.